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Compound of Interest

Compound Name:
2-(2-Bromophenyl)-2-

hydroxyacetic acid

Cat. No.: B1593648 Get Quote

An In-Depth Technical Guide to 2-(2-Bromophenyl)-2-hydroxyacetic Acid

Authored by a Senior Application Scientist
This guide provides an in-depth technical overview of 2-(2-Bromophenyl)-2-hydroxyacetic
acid, a key chemical intermediate. It is intended for researchers, scientists, and professionals

in the fields of organic chemistry and drug development, offering insights into its properties,

synthesis, applications, and handling.

Compound Identification and Core Data
2-(2-Bromophenyl)-2-hydroxyacetic acid is a substituted derivative of mandelic acid. Its

strategic placement of a bromine atom on the ortho position of the phenyl ring makes it a

versatile building block in synthetic chemistry.

Chemical Name: 2-(2-Bromophenyl)-2-hydroxyacetic acid

CAS Number: 7157-15-5[1][2][3]

Synonyms:

2-Bromomandelic Acid[2]

o-Bromomandelic Acid[2]
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Benzeneacetic acid, 2-bromo-α-hydroxy-[2]

2-Bromo-DL-mandelic acid[2]

Physicochemical Properties
The physical and chemical properties of a compound are foundational to its application and

handling. The data below has been compiled from verified sources.

Property Value Source(s)

Molecular Formula C₈H₇BrO₃ [1][2]

Molecular Weight 231.04 g/mol [1][4]

Appearance White to off-white powder/solid [5]

Melting Point 89 °C [1]

Purity
≥ 99% (HPLC available from

some suppliers)
[5]

Storage Conditions 2-8°C Refrigerator [2]

Synthesis Methodology: A Mechanistic Perspective
The synthesis of 2-(2-Bromophenyl)-2-hydroxyacetic acid is a multi-step process that

requires careful control of reaction conditions. A common and logical pathway begins with the

corresponding benzaldehyde, leveraging the established chemistry of cyanohydrin formation

followed by hydrolysis.

Conceptual Synthesis Workflow
The transformation from 2-bromobenzaldehyde to the target α-hydroxy acid is a classic

example of carbon chain extension and functional group manipulation. The aldehyde is first

converted to a cyanohydrin, which introduces the necessary hydroxyl and nitrile groups.

Subsequent acid-catalyzed hydrolysis of the nitrile moiety yields the desired carboxylic acid.
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Starting Material:
2-Bromobenzaldehyde

Step 1: Nucleophilic Addition
(Cyanohydrin Formation)

 + NaCN, H+

Intermediate:
2-(2-Bromophenyl)-2-hydroxyacetonitrile

Step 2: Hydrolysis

 + H₃O⁺, Heat

Final Product:
2-(2-Bromophenyl)-2-hydroxyacetic acid
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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